Cas no 600161-67-9 (2-Heptenenitrile, 3-ethyl-4-hydroxy-)

• Product Name: 2-Heptenenitrile, 3-ethyl-4-hydroxy-
• CAS No: 600161-67-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1618297
• Update Time: 2024-09-13

2-Heptenenitrile, 3-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenenitrile, 3-ethyl-4-hydroxy-

• Inchi： 1S/C9H15NO/c1-3-5-9(11)8(4-2)6-7-10/h6,9,11H,3-5H2,1-2H3
• InChI Key： QNAWDJXNZSFEKD-UHFFFAOYSA-N
• SMILES： C(#N)C=C(CC)C(O)CCC

Computed Properties

• Exact Mass: 153.11545

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±23.0 °C(Predicted)
• PSA: 44.02
• pka: 13.21±0.20(Predicted)